Cas no 1361478-08-1 (5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde)
5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde
-
- Inchi: 1S/C12H5Cl4NO/c13-6-1-9(12(16)10(15)3-6)8-2-7(14)4-17-11(8)5-18/h1-5H
- InChI Key: AUUIDJQXDZMRDI-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=CC=1C1=CC(=CN=C1C=O)Cl)Cl)Cl
Computed Properties
- Exact Mass: 320.909574 g/mol
- Monoisotopic Mass: 318.912525 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 30
- Molecular Weight: 321.0
5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013031333-250mg |
5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde |
1361478-08-1 | 97% | 250mg |
470.40 USD | 2021-06-22 | |
| Alichem | A013031333-500mg |
5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde |
1361478-08-1 | 97% | 500mg |
863.90 USD | 2021-06-22 | |
| Alichem | A013031333-1g |
5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde |
1361478-08-1 | 97% | 1g |
1,519.80 USD | 2021-06-22 |
5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde
Introduction to 5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde (CAS No. 1361478-08-1)
5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number CAS No. 1361478-08-1, is characterized by its complex aromatic structure and functional groups, which make it a promising candidate for various biochemical applications. The presence of multiple chlorine atoms and a picolinaldehyde moiety imparts distinct chemical properties that are of great interest to researchers exploring novel therapeutic agents.
The molecular structure of 5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde consists of a benzene ring substituted with three chlorine atoms at the 2, 3, and 5 positions, fused with a pyridine ring that terminates in an aldehyde group. This arrangement creates a highly reactive system capable of participating in diverse chemical transformations. The aldehyde functionality is particularly noteworthy, as it serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring multiple halogen substituents. The electron-withdrawing nature of chlorine atoms can enhance the reactivity and binding affinity of molecules towards biological targets. This property has been leveraged in the development of new drugs targeting various diseases, including cancer and infectious disorders. The specific arrangement of chlorine atoms in 5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde may contribute to unique interactions with biological receptors, making it a valuable scaffold for drug discovery.
One of the most compelling aspects of this compound is its potential as a precursor for synthesizing novel heterocyclic compounds. Heterocyclic structures are ubiquitous in bioactive molecules, and modifications to their core frameworks often lead to significant changes in pharmacological properties. The combination of chlorophenyl and picolinaldehyde moieties in 5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde provides a rich platform for structural diversification. Researchers have utilized this compound to develop derivatives with enhanced binding affinity to enzymes and receptors involved in metabolic pathways relevant to human health.
The aldehyde group in 5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde is particularly useful for forming covalent bonds with nucleophilic sites on biological targets. This reactivity has been exploited in the development of probes for biochemical assays and as a key intermediate in the synthesis of peptidomimetics and other bioactive molecules. The ability to introduce further functional groups via condensation or oxidation reactions makes this compound a versatile building block for medicinal chemists.
Recent studies have highlighted the role of halogenated aromatic compounds in modulating inflammatory pathways and immune responses. The presence of multiple chlorine atoms in the structure of 5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde suggests that it may influence these pathways by interacting with specific enzymes or receptors involved in immune regulation. Preliminary investigations have shown promising results in preclinical models, where derivatives of this compound have demonstrated anti-inflammatory effects comparable to existing therapeutics but with improved selectivity and reduced side effects.
The synthesis of 5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore its synthetic accessibility for further derivatization.
The pharmacokinetic properties of compounds like 5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde are critical factors that determine their clinical efficacy. Research efforts have focused on optimizing solubility, stability, and metabolic profiles to enhance bioavailability and reduce toxicity. Computational modeling techniques have been instrumental in predicting how structural modifications will impact these properties, allowing researchers to design more effective derivatives.
In conclusion, 5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing new therapeutic agents targeting various diseases. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.
1361478-08-1 (5-Chloro-3-(2,3,5-trichlorophenyl)picolinaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)